Cas no 1352207-81-8 (1-(4-Bromo-2-chloro-phenyl)-4-methyl-piperazine)

• Product Name: 1-(4-Bromo-2-chloro-phenyl)-4-methyl-piperazine
• CAS No: 1352207-81-8
• MF: C₁₁H₁₄BrClN₂
• MW: 289.599260807037
• MDL: MFCD20920043
• CID: 4586692
• Update Time: 2025-06-09

1-(4-Bromo-2-chloro-phenyl)-4-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-chloro-phenyl)-4-methyl-piperazine
• 1-(4-Bromo-2-Chloro-Phenyl)-4-Methyl-Piperazine(WXC03838)

• MDL： MFCD20920043
• Inchi： 1S/C11H14BrClN2/c1-14-4-6-15(7-5-14)11-3-2-9(12)8-10(11)13/h2-3,8H,4-7H2,1H3
• InChI Key： APZSIVRAHNGWFC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2Cl)CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Additional information on 1-(4-Bromo-2-chloro-phenyl)-4-methyl-piperazine

Comprehensive Overview of 1-(4-Bromo-2-chloro-phenyl)-4-methyl-piperazine (CAS No. 1352207-81-8): Properties, Applications, and Research Insights

1-(4-Bromo-2-chloro-phenyl)-4-methyl-piperazine (CAS No. 1352207-81-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of arylpiperazine derivatives, which are widely studied for their diverse biological activities. The presence of both bromo and chloro substituents on the phenyl ring, combined with the 4-methyl-piperazine moiety, makes it a valuable intermediate in drug discovery and material science.

In recent years, the demand for high-purity chemical intermediates like 1-(4-Bromo-2-chloro-phenyl)-4-methyl-piperazine has surged, driven by advancements in targeted drug development and precision medicine. Researchers are particularly interested in its potential role as a building block for kinase inhibitors and central nervous system (CNS) therapeutics. The compound's molecular structure allows for versatile modifications, enabling the creation of novel analogs with optimized pharmacokinetic properties.

From a synthetic chemistry perspective, CAS No. 1352207-81-8 exemplifies the growing trend toward halogenated heterocycles in modern drug design. The bromo and chloro groups serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability aligns with the pharmaceutical industry's focus on fragment-based drug discovery and late-stage diversification strategies.

Environmental and safety considerations are paramount when working with halogenated compounds. While 1-(4-Bromo-2-chloro-phenyl)-4-methyl-piperazine is not classified as hazardous under standard regulations, proper handling protocols should always be followed. The scientific community has shown increasing interest in green chemistry approaches for synthesizing such intermediates, with emphasis on atom economy and reduced waste generation.

Analytical characterization of CAS No. 1352207-81-8 typically involves advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent publications have highlighted its utility in developing selective serotonin reuptake inhibitors (SSRIs) analogs and dopamine receptor modulators, reflecting the compound's relevance in neuropharmacology research.

The commercial availability of 1-(4-Bromo-2-chloro-phenyl)-4-methyl-piperazine from specialty chemical suppliers has facilitated its adoption in academic and industrial laboratories. Pricing and supply chain stability for such research chemicals remain important considerations, especially given the global focus on pharmaceutical supply chain resilience. Many researchers are actively searching for information on scalable synthesis routes and cost-effective purification methods for this compound.

Looking ahead, the applications of CAS No. 1352207-81-8 may expand into material science and catalysis, particularly in the development of organic electronic materials and ligand design for transition metal complexes. Its structural features make it a candidate for creating photoactive compounds and molecular sensors, areas that are gaining traction in nanotechnology research.

For researchers working with arylpiperazine derivatives, understanding the structure-activity relationships (SAR) of compounds like 1-(4-Bromo-2-chloro-phenyl)-4-methyl-piperazine is crucial. Computational chemistry approaches, including molecular docking studies and quantitative structure-activity relationship (QSAR) modeling, are increasingly being applied to predict and optimize the biological activity of its derivatives.

In conclusion, 1-(4-Bromo-2-chloro-phenyl)-4-methyl-piperazine (CAS No. 1352207-81-8) represents a versatile and valuable chemical entity with broad potential in medicinal chemistry and beyond. Its unique combination of halogen substituents and piperazine ring offers numerous opportunities for innovation in drug development and materials science, making it a compound of continuing interest to the scientific community.